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Compound of Interest
Compound Name: Fluorofurimazine

Cat. No.: B12065213

L  Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Fluorofurimazine. The following procedural
steps and data are designed to ensure safe handling, operation, and disposal of this novel
fluorinated furimazine analog.

Chemical and Physical Properties

Fluorofurimazine is a synthetic substrate for the NanoLuc® luciferase system, valued for its
enhanced aqueous solubility and bright signal emission in bioluminescence imaging.[1][2] It is
typically supplied as a powder.[2]

Property Value/iInformation

CAS Number 2412089-96-2[1][2][3]

Molecular Formula C24H18F2N402[2][3]

Molecular Weight 432.42 g/mol [2][3]

Appearance Solid powder[4]

Solubility Soluble in DMSOJ2]

Storage Powder: -20°C for up to 3 years. In solvent:

-80°C for 6 months, -20°C for 1 month.[3]
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Hazard Identification and Personal Protective
Equipment (PPE)

While Fluorofurimazine is not classified as a hazardous substance or mixture, it is irritating to
the eyes, respiratory system, and skin.[3] Adherence to proper PPE protocols is essential to
minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)

Operation Required PPE

Chemical safety goggles, impermeable gloves
Weighing and Transferring Solid (e.g., nitrile), lab coat, and a self-contained
Fluorofurimazine breathing apparatus must be available in case
of emergency.[3]

Chemical safety goggles, impermeable gloves,
Preparing Solutions and a lab coat. Work should be conducted in a

chemical fume hood.[3]

Chemical safety goggles, impermeable gloves,
General Laboratory Use
and a lab coat.[3]

] ) Impermeable gloves, safety goggles, and
Cleaning Spills ) ) i
impermeable protective clothing.[3]

Safe Handling and Operational Plan
A systematic approach to handling Fluorofurimazine is critical for maintaining a safe
laboratory environment.

Step-by-Step Handling Procedure

» Preparation: Before handling, ensure that the work area, preferably a chemical fume hood, is
clean and uncluttered.[3] Confirm that all necessary PPE is readily available and in good
condition. An eye wash station should be accessible.[3]
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» Weighing and Reconstitution: When weighing the powdered form, do so within a chemical
fume hood to avoid inhalation of dust.[3] When preparing solutions, add the solvent to the
powder slowly to prevent splashing. Fluorofurimazine is often dissolved in DMSO for
experimental use.[2]

e Use in Experiments: Handle all solutions containing Fluorofurimazine with care, avoiding
contact with skin and eyes.

o Storage: Store Fluorofurimazine according to the recommended conditions, typically at
-20°C for the solid powder and in a cool, well-ventilated area for solutions.[2][3] Keep
containers tightly closed and away from heat or ignition sources.[3]

Emergency Procedures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Remove all contaminated clothing immediately.
) Wash the affected skin with running water for at
Skin Contact . Lo . :
least 10 minutes. If irritation or pain persists,

seek medical attention.[3]

Immediately flush the eyes with running water
Eye Contact ]
for 15 minutes. Consult a doctor.[3]

) Wash out the mouth with water. Do not induce
Ingestion N ) ) ) )
vomiting. Seek immediate medical attention.[3]

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.[3]

Disposal Plan

Proper disposal of Fluorofurimazine and contaminated materials is necessary to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Guidelines
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» Solid Waste: Collect solid Fluorofurimazine waste in a clearly labeled, sealed container.

e Liquid Waste: Collect all liquid waste containing Fluorofurimazine, including solutions in
DMSO, in a dedicated, leak-proof, and chemically resistant waste container. Label the
container clearly with the contents.

o Contaminated Materials: Dispose of contaminated labware, gloves, and other materials as
chemical waste in accordance with your institution's and local regulations.

o General Guidance: Avoid disposing of Fluorofurimazine down the drain. Follow your
institution's specific guidelines for chemical waste disposal.

As an Al, | am unable to generate visualizations or diagrams in the Graphviz (DOT language)
format as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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